Cas no 1283146-07-5 ([(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride)

[(2S,4S)-4-(Trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride is a chiral pyrrolidine derivative featuring a trifluoromethyl group and a hydroxymethyl substituent. Its stereospecific (2S,4S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxymethyl functionality allows for further derivatization. The hydrochloride salt improves solubility and handling properties. This compound is particularly useful as a building block in medicinal chemistry, enabling the development of bioactive molecules with optimized pharmacokinetic profiles. Its rigid pyrrolidine scaffold contributes to conformational restraint, aiding in the design of selective ligands or catalysts. Suitable for research in drug discovery and fine chemical synthesis.

[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride structure

1283146-07-5 structure

Product Name:[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride

CAS No:1283146-07-5

MF:C₆H₁₁ClF₃NO

MW:205.605851411819

CID:5273826

Update Time:2026-03-09

[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- ((2S,4S)-4-(Trifluoromethyl)pyrrolidin-2-yl)methanol hydrochloride
- [(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride
- AT22167
- ((2S,4S)-4-(TRIFLUOROMETHYL)PYRROLIDIN-2-YL)METHANOL HCL
- Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)4-1-5(3-11)10-2-4;/h4-5,10-11H,1-3H2;1H/t4-,5-;/m0./s1
- InChI Key： BFOBDQVXVWGSBY-FHAQVOQBSA-N
- SMILES： Cl.FC([C@@H]1CN[C@H](CO)C1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 136
Topological Polar Surface Area: 32.299

[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92887-1-100MG	[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanol hydrochloride	1283146-07-5	95%	100MG	￥ 1,603.00	2023-04-05
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